3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-carbamoylphenyl)benzoic acid
• InChI: InChI=1S/C14H12N2O3/c15-12-6-10(5-11(7-12)14(18)19)8-2-1-3-9(4-8)13(16)17/h1-7H,15H2,(H2,16,17)(H,18,19)
• InChI Key: XKYNLEXYGSSNRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H12N2O3
• DSSTOX Substance ID: DTXSID00689859
• Molecular Weight: 256.26 g/mol
• CAS RN: 1261960-10-4

Description

3-Amino-5-(3-aminocarbonylphenyl)benzoic acid (3-APBA) is an organic compound that is used as a reagent in various chemical and biological experiments. It is a white powder with a melting point of 155-156°C and a solubility of 0.5 g/L in water. 3-APBA is a derivative of benzoic acid and is commonly used in the synthesis of various pharmaceuticals, such as antibiotics, antifungals, and antivirals. Additionally, it is used in the field of biochemistry for the study of enzyme-substrate interactions and for the study of protein-protein interactions.

Mechanism of Action

3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% acts as a substrate for enzymes, and is used in the study of enzyme-substrate interactions. When 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% binds to an enzyme, the enzyme catalyzes the reaction between the two molecules, resulting in the formation of a product. Additionally, 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% can act as a ligand for proteins, and is used in the study of protein-protein interactions. When 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% binds to a protein, the protein can then interact with other proteins, resulting in a change in the protein's structure and function.
Biochemical and Physiological Effects
3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been shown to modulate the activity of certain proteins, including proteins involved in signal transduction pathways. Furthermore, it has been shown to affect the expression of certain genes, including genes involved in the regulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The use of 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. For example, it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time. Furthermore, it can be used in a variety of different experiments, including those involving enzyme-substrate interactions and protein-protein interactions.
However, there are also some limitations to using 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% in laboratory experiments. For example, it can be difficult to synthesize in large quantities, and it is relatively unstable when exposed to light and heat. Additionally, it can be toxic if ingested, and can cause skin irritation if handled improperly.

Future Directions

There are a number of potential future directions for the use of 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% in scientific research. For example, it could be used to study the binding of drugs to their targets, as well as the binding of proteins to other proteins. Additionally, it could be used to study the effect of drugs on enzyme activity, as well as the effect of drugs on gene expression. Furthermore, it could be used to study the effect of drugs on signal transduction pathways, as well as the effect of drugs on cell proliferation and differentiation. Finally, it could be used to study the effect of drugs on the immune system, as well as the effect of drugs on the development of diseases.

Synthesis Methods

3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% can be synthesized using a number of different methods. One of the most common methods is the reaction between 3-aminobenzoic acid and 3-aminocarbonylphenylboronic acid in an aqueous solution of sodium hydroxide. This reaction is carried out at a temperature of 60°C and a pH of 8.5, and yields 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% in a yield of 95%. Another method involves the reaction between 3-aminobenzoic acid and 3-aminocarbonylphenylboronic acid in a solution of sodium carbonate and sodium bicarbonate. This reaction is carried out at a temperature of 80°C and yields 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% in a yield of 85%.

Scientific Research Applications

3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% is widely used in scientific research for the study of enzyme-substrate interactions and for the study of protein-protein interactions. It is used in the field of biochemistry to study the binding of enzymes to their substrates, as well as the binding of proteins to other proteins. Additionally, it is used in the field of pharmacology to study the binding of drugs to their targets. 3-Amino-5-(3-aminocarbonylphenyl)benzoic acid, 95% is also used in the study of enzyme kinetics, as well as in the study of enzyme inhibition and activation.